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4,4'-Methylenebis(2-chloroaniline)-N-glucuronide 4,4'-Methylenebis(2-chloroaniline)-N-glucuronide
Brand Name: Vulcanchem
CAS No.: 102411-06-3
VCID: VC20752357
InChI: InChI=1S/C19H20Cl2N2O6/c20-10-6-8(1-3-12(10)22)5-9-2-4-13(11(21)7-9)23-18-16(26)14(24)15(25)17(29-18)19(27)28/h1-4,6-7,14-18,23-26H,5,22H2,(H,27,28)/t14-,15-,16+,17-,18+/m0/s1
SMILES: C1=CC(=C(C=C1CC2=CC(=C(C=C2)NC3C(C(C(C(O3)C(=O)O)O)O)O)Cl)Cl)N
Molecular Formula: C19H20Cl2N2O6
Molecular Weight: 443.3 g/mol

4,4'-Methylenebis(2-chloroaniline)-N-glucuronide

CAS No.: 102411-06-3

Cat. No.: VC20752357

Molecular Formula: C19H20Cl2N2O6

Molecular Weight: 443.3 g/mol

* For research use only. Not for human or veterinary use.

4,4'-Methylenebis(2-chloroaniline)-N-glucuronide - 102411-06-3

Specification

CAS No. 102411-06-3
Molecular Formula C19H20Cl2N2O6
Molecular Weight 443.3 g/mol
IUPAC Name (2S,3S,4S,5R,6R)-6-[4-[(4-amino-3-chlorophenyl)methyl]-2-chloroanilino]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C19H20Cl2N2O6/c20-10-6-8(1-3-12(10)22)5-9-2-4-13(11(21)7-9)23-18-16(26)14(24)15(25)17(29-18)19(27)28/h1-4,6-7,14-18,23-26H,5,22H2,(H,27,28)/t14-,15-,16+,17-,18+/m0/s1
Standard InChI Key WAHSIPRGCUJVRE-IECFSIQFSA-N
Isomeric SMILES C1=CC(=C(C=C1CC2=CC(=C(C=C2)N[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)Cl)Cl)N
SMILES C1=CC(=C(C=C1CC2=CC(=C(C=C2)NC3C(C(C(C(O3)C(=O)O)O)O)O)Cl)Cl)N
Canonical SMILES C1=CC(=C(C=C1CC2=CC(=C(C=C2)NC3C(C(C(C(O3)C(=O)O)O)O)O)Cl)Cl)N

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